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Compound of Interest

Compound Name: 2-Phenylacrylic acid

Cat. No.: B139856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Phenylacrylic acid, also known as Atropic acid. It includes detailed experimental protocols for

the determination of these critical physicochemical properties, essential for laboratory work and

drug development processes.

Core Physicochemical Data
The accurate determination of melting and boiling points is fundamental in the identification and

purity assessment of chemical compounds. 2-Phenylacrylic acid is a solid at room

temperature, appearing as a white to off-white powder or crystalline solid.

Physical Property Value

Melting Point 104 - 110 °C

Boiling Point ~267 °C (with partial decomposition)

Note: The reported values represent a range compiled from various sources. Purity of the

sample can significantly influence these values.
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Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of the

melting and boiling points of 2-Phenylacrylic acid.

Melting Point Determination: Capillary Method
This method is the most common technique for determining the melting point of a solid

crystalline compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 2-Phenylacrylic acid sample is completely dry and finely

powdered. If necessary, gently grind the crystals in a mortar and pestle.

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample,

trapping a small amount of the solid. Invert the tube and tap it gently on a hard surface to

pack the sample into the sealed end. The packed sample should be approximately 2-3 mm in

height.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Rapid Heating (Optional): If the approximate melting point is unknown, a rapid heating rate

can be used to quickly determine a rough estimate.

Accurate Determination: For a precise measurement, begin heating the block at a slow,

controlled rate (approximately 1-2 °C per minute) when the temperature is about 15-20 °C
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below the expected melting point.

Observation: Observe the sample through the magnifying lens. The melting point range is

recorded from the temperature at which the first drop of liquid appears to the temperature at

which the entire sample has completely melted.

Data Recording: Record the full melting point range. A narrow range (0.5-2 °C) is indicative

of a pure compound.

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of a liquid. Since 2-Phenylacrylic acid is a solid at room temperature,

it must first be melted to determine its boiling point.

Apparatus:

Thiele tube

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat-resistant oil (e.g., mineral oil)

Bunsen burner or heating mantle

Clamp and stand

Procedure:

Sample Preparation: Place a small amount of 2-Phenylacrylic acid into the small test tube

and gently heat it until it melts.

Assembly: Attach the small test tube containing the molten sample to the thermometer using

a rubber band or wire. The bottom of the test tube should be level with the thermometer bulb.
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Capillary Insertion: Place a capillary tube, with the sealed end facing up, into the molten

sample within the test tube.

Thiele Tube Setup: Suspend the thermometer and test tube assembly in the Thiele tube

containing heat-resistant oil. The oil level should be high enough to immerse the sample and

the thermometer bulb.

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating

mantle. The design of the tube facilitates the circulation of the oil, ensuring uniform heating.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

open end of the capillary tube. Continue heating until a steady and rapid stream of bubbles is

observed.

Cooling and Measurement: Turn off the heat and allow the apparatus to cool slowly. The

boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

Caution: Note that 2-Phenylacrylic acid may partially decompose at its boiling point. This

may be observed as a darkening of the liquid or the evolution of fumes.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis of a derivative of 2-
Phenylacrylic acid, specifically the asymmetric hydrogenation to produce (S)-2-

Phenylpropionic acid, a chiral building block for pharmaceuticals.
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Asymmetric Hydrogenation Workflow

This guide provides foundational data and methodologies crucial for the handling and

characterization of 2-Phenylacrylic acid in a research and development setting. Adherence to

these protocols will ensure accurate and reproducible results.

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 2-Phenylacrylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139856#melting-point-and-boiling-point-of-2-
phenylacrylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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